Cas no 2411243-23-5 (4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride)

• Product Name: 4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride
• CAS No: 2411243-23-5
• MF: C₁₀H₁₄FN₃O₅S
• MW: 307.298664569855
• CID: 5681964
• PubChem ID: 146102146
• Update Time: 2025-07-10

4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2411243-23-5
• Z3624342723
• EN300-26603402
• 4-[5-(Methoxymethyl)-1,2-oxazole-3-carbonyl]piperazine-1-sulfonyl fluoride
• 4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride

• Inchi： 1S/C10H14FN3O5S/c1-18-7-8-6-9(12-19-8)10(15)13-2-4-14(5-3-13)20(11,16)17/h6H,2-5,7H2,1H3
• InChI Key： HWYASTSMXMXJCH-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(C2C=C(COC)ON=2)=O)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 307.06381989g/mol
• Monoisotopic Mass: 307.06381989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Additional information on 4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride

Introduction to 4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride (CAS No. 2411243-23-5)

4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2411243-23-5, represents a novel scaffold with potential applications in the development of bioactive molecules. Its unique structural features, including a piperazine ring linked to an oxazole moiety and a sulfonyl fluoride group, make it a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The significance of this compound lies in its ability to serve as a building block for the creation of novel therapeutic agents. The presence of the sulfonyl fluoride group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to enhance binding affinity and metabolic stability. Additionally, the methoxymethyl substituent on the oxazole ring introduces further modularity, allowing for diverse chemical transformations that can tailor the compound’s biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. The piperazine core is well-documented for its role in modulating neurotransmitter systems, making it a valuable component in the design of drugs for neurological and psychiatric disorders. The oxazole ring, on the other hand, has shown promise in various therapeutic applications, including antimicrobial and anti-inflammatory agents. The combination of these structural elements in 4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride suggests a multifaceted potential that warrants further exploration.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the sulfonyl fluoride group into the piperazine scaffold, researchers can develop molecules that selectively inhibit specific kinases by targeting their active sites. Preliminary studies have indicated that derivatives of this compound exhibit promising inhibitory activity against certain kinases, making it a valuable candidate for further development.

The methoxymethyl group on the oxazole ring also provides a handle for further functionalization, enabling the attachment of additional pharmacophores or bioisosteres. This flexibility is crucial for optimizing drug-like properties such as solubility, permeability, and bioavailability. In drug discovery pipelines, such modularity allows chemists to iteratively refine molecular structures to achieve desired pharmacokinetic profiles.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride. Machine learning models trained on large datasets of bioactive compounds have demonstrated remarkable accuracy in predicting binding affinities and identifying potential drug candidates. These tools have been instrumental in guiding synthetic efforts toward high-value targets, reducing the time and resources required for hit identification and optimization.

The oxazole moiety itself has been extensively studied for its role in medicinal chemistry. Its aromaticity and ability to engage in hydrogen bonding make it an attractive scaffold for designing molecules with enhanced binding interactions. Additionally, oxazoles have shown stability under various reaction conditions, making them suitable for multi-step synthetic routes without significant degradation.

In conclusion,4-5-(methoxymethyl)-1,2-oxazole-3-carbonylpiperazine-1-sulfonyl fluoride (CAS No. 2411243-23-5) represents a promising lead compound with broad applications in pharmaceutical research. Its unique structural features position it as a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and advanced synthetic methodologies,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.